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Compound of Interest

Compound Name: N,N-Dimethylstearamide

CAS No.: 3886-90-6

Cat. No.: B1580666

Get Quote

Part 1: Introduction & Strategic Value
N,N-Dimethylstearamide (CAS: 3886-90-6), commercially known as Hallcomid M-18,

represents a unique class of fatty acid dimethyl amides. Unlike its shorter-chain counterparts

(C8-C10) which are purely liquid solvents, the C18 chain length confers a waxy solid state at

room temperature (MP ~35–40°C), creating a hybrid functional ingredient.

It functions as a non-ionic surfactant, structural solubilizer, and viscosity modifier. Its primary

value proposition in modern drug development and personal care lies in its ability to solubilize

difficult lipophilic actives (e.g., UV filters, steroids, fragrances) while simultaneously contributing

to the structural integrity of the formulation.

Critical Distinction: The "Amidoamine" Trap
WARNING: Do not confuse N,N-Dimethylstearamide with Stearamidopropyl Dimethylamine

(SAPDMA).

SAPDMA: A tertiary amine that becomes cationic at acidic pH (conditioning agent).
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N,N-Dimethylstearamide: A non-ionic amide (solubilizer/structurant). It does not carry a

cationic charge and does not function as a substantive hair conditioner in the same

mechanism.

Part 2: Physicochemical Profile & Formulation
Logic[1]
Understanding the dual nature of this molecule is key to successful deployment.

Property Value / Characteristic Formulation Implication

Molecular Weight ~311.5 g/mol

Moderate MW allows for good

skin penetration relative to

polymeric solubilizers.

Melting Point 35°C – 40°C

Process Critical: Must be

heated to ~45-50°C to liquefy

before mixing. It will re-solidify

upon cooling, providing

structure.

HLB (Calc.) ~6–8 (Low/Dispersible)

Water-dispersible but oil-

soluble. Best used in the oil

phase or as a co-emulsifier.

Solubility Parameter High Polarity (Amide Head)

Excellent solvent for polar

lipophiles (e.g., certain UV

filters, polyphenols).

Appearance White to off-white waxy solid

Acts as an opacifier or

pearlizing agent in surfactant

systems if not fully solubilized.

Mechanism of Action: The "Solubility Bridge"
N,N-Dimethylstearamide acts as a hydrotropic bridge. The dimethyl amide head group is

highly polar and aprotic, capable of disrupting crystal lattices of difficult actives. The C18 stearyl
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tail anchors the molecule into the lipid phase of an emulsion or the micellar core of a surfactant

system.
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Figure 1: The "Solubility Bridge" mechanism. The polar head dissolves the active, while the tail

integrates into the formulation base.

Part 3: Application Protocols
Protocol A: High-Efficiency Solubilization of Lipophilic
Actives
Application: Sunscreens, topical pain relief (NSAIDs), or anti-aging serums containing

crystalline actives.

Rationale: Many actives recrystallize upon cooling. N,N-Dimethylstearamide suppresses

crystallization by maintaining a "liquid crystal" environment around the active even when the

bulk formulation solidifies.

Step-by-Step Methodology:

Phase A (Solvent Phase): Weigh N,N-Dimethylstearamide (5.0% - 10.0% of final formula).

Heating: Heat Phase A to 50°C until completely molten and transparent.

Active Addition: Slowly add the crystalline active (e.g., Avobenzone or Ibuprofen) to the

molten amide.
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Note: Maintain temperature at 50°C. Stir continuously using an overhead stirrer at 200-300

RPM.

Observation: Continue stirring until the active is fully dissolved (no visible crystals). The

solution should be clear.

Incorporation: Add this pre-mix to the main oil phase of your emulsion (also heated to

50°C+).

Cooling: Cool the final emulsion slowly. The amide will co-crystallize with the oil phase,

trapping the active in a dissolved state.

Protocol B: Viscosity Building in Surfactant Systems
Application: Pearlized shampoos, body washes, or cleansing creams.

Rationale: Similar to Cocamide MEA, N,N-Dimethylstearamide builds viscosity in anionic

surfactant systems but offers a different sensory profile (less drag, more "cushion").

Step-by-Step Methodology:

Base Surfactant: Begin with the primary anionic surfactant (e.g., Sodium Laureth Sulfate)

and water. Heat to 70°C.

Amide Addition: Add N,N-Dimethylstearamide (1.0% - 3.0%) directly to the hot surfactant

solution.

Critical: The temperature must be above the amide's melting point (~40°C) to ensure

dispersion.

Homogenization: Mix until the amide is fully dispersed. It may appear hazy; this is expected

and contributes to opacification.

Cooling & Salt Curve: Cool to 40°C. Adjust viscosity with NaCl.

Observation: You will notice a sharper salt response curve compared to using no amide.

Add salt in 0.2% increments to avoid "salting out."
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Part 4: Quality Control & Characterization[1]
Trustworthiness in formulation requires rigorous testing.

Test Methodology Acceptance Criteria

Microscopic Analysis
Polarized Light Microscopy

(PLM)

No Birefringence. If the active

was successfully solubilized,

you should see no crystals

under polarized light after 24h

at Room Temp.

Melting Point Check DSC or Capillary Method

Verify raw material MP is 35-

40°C. Significant deviation

indicates impurity (shorter

chains) or degradation.

Color Stability Gardner Color Scale

Material should be white/off-

white. Yellowing indicates

oxidation (amine oxide

formation).

Part 5: Safety & Regulatory (E-E-A-T)[1]
Handling Precautions:

Skin/Eye Irritation: Pure N,N-Dimethylstearamide is classified as Skin Irrit. 2 and Eye Dam.

1 (Causes serious eye damage).

PPE: Full safety goggles and gloves are mandatory when handling the raw material (100%

conc).

Final Product: In diluted form (<5% in formulation), it is generally considered safe, but patch

testing is required for leave-on products.

Regulatory Status:

INCI Name: Dimethyl Stearamide (or N,N-Dimethylstearamide).
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US TSCA: Listed.

EU REACH: Registered.

Part 6: Visual Workflow
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Figure 2: Optimal processing workflow for incorporating N,N-Dimethylstearamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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